![molecular formula C7H16N2O6 B076654 1-Deoxy-1-(N-nitrosomethylamino)-D-glucitol CAS No. 10356-92-0](/img/structure/B76654.png)
1-Deoxy-1-(N-nitrosomethylamino)-D-glucitol
Description
1-Deoxy-1-(N-nitrosomethylamino)-D-glucitol (DNMAG) is a naturally occurring sugar alcohol that has been studied for its potential applications in biomedical research and drug development. DNMAG is a member of the family of nitrosamines, which are compounds containing nitrogen-oxygen bonds and are known to be carcinogenic. DNMAG has been studied for its potential to act as an inhibitor of enzymes involved in carbohydrate metabolism, as well as its ability to bind to certain proteins, which may lead to its use as a therapeutic agent. In addition, DNMAG has been studied for its potential to act as a prodrug, a substance that is converted to an active drug in the body. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for DNMAG research.
Scientific Research Applications
Thermotropic Studies
1-Deoxy-1-(N-methyloctanamido)-D-glucitol, a structurally similar compound, has been extensively studied for its thermotropic properties. Research has revealed three distinct crystalline forms of this compound, which form under varying solvent and temperature conditions. These forms include birefringent solvent crystals, needle crystals, and terraced crystals. Thermal polarizing microscopy, differential scanning calorimetry (DSC), and powder X-ray diffraction have been utilized to characterize these forms, providing insights into their nucleation requirements, melting temperatures, enthalpies, and phase transitions. Such detailed thermotropic studies contribute to a deeper understanding of the physical and chemical behaviors of glucitol derivatives under different environmental conditions (Tristram-Nagle & Wingert, 1990).
Oncogenicity Research
The compound's close relatives, such as N-methyl-N-nitroso-β-D-glucosylamine and 1-N-methyl-N-nitrosamino-1-deoxy-D-glucitol, have been investigated for their oncogenic potential. Studies have shown that these compounds can induce tumors in the forestomach and liver when administered orally to conventional rats. Specifically, 1-N-methyl-N-nitrosamino-1-deoxy-D-glucitol has also been associated with the selective formation of neoplasms in the larynx, pharynx, and esophagus. Such research underscores the significance of understanding the biological effects and potential health risks posed by nitrosamine derivatives of glucitol (Güttner, Schmidt, & Jungstand, 2004).
Liquid-Crystalline Properties
1-Deoxy-1-(N-methylalkamido)-D-glucitols, compounds related to 1-Deoxy-1-(N-nitrosomethylamino)-D-glucitol, have been synthesized and analyzed for their liquid-crystalline properties. These studies have shown that such compounds can form smectic A class mesophases with an interdigitated bilayer ordering, believed to be stabilized by hydrogen bonding between neighboring carbohydrate moieties. Understanding the liquid-crystalline behavior of glucitol derivatives enhances our knowledge of their potential applications in materials science and nanotechnology (Goodby et al., 1988).
Properties
IUPAC Name |
N-methyl-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]nitrous amide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O6/c1-9(8-15)2-4(11)6(13)7(14)5(12)3-10/h4-7,10-14H,2-3H2,1H3/t4-,5+,6+,7+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLGVGLCWLGEFMR-BDVNFPICSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(C(C(C(CO)O)O)O)O)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00908471 | |
Record name | 1-Deoxy-1-[methyl(nitroso)amino]hexitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00908471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10356-92-0 | |
Record name | Glucitol, 1-deoxy-1-(methylnitrosamino)-, D- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010356920 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Deoxy-1-[methyl(nitroso)amino]hexitol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00908471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2R,3R,4R,5S)-6-[methyl(nitroso)amino]hexane-1,2,3,4,5-pentol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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